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Introduction

Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular metabolism and a
key substrate for enzymes involved in genome surveillance and DNA repair.[1][2] Poly(ADP-
ribose) polymerases (PARPS) are a family of enzymes that play a central role in the DNA
damage response (DDR).[3][4] Upon detecting DNA strand breaks, PARPs cleave NAD+ and
catalyze the synthesis of poly(ADP-ribose) (PAR) chains on themselves and other nuclear
proteins.[3][5] This process, known as PARylation, creates a scaffold to recruit other DNA repair
factors to the site of damage.

Biotin-NAD+ is a biotinylated analog of NAD+ that serves as a powerful tool for studying PARP
activity and the broader DNA repair pathways.[3] When used as a substrate by PARPs, the
resulting PAR chains become biotin-labeled, enabling their detection, quantification, and
purification using streptavidin-based affinity methods. This provides a sensitive, specific, and
non-radioactive alternative to traditional assays.[3][6]

Application 1: In Vitro Characterization of PARP
Enzyme Activity
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Biotin-NAD+ is widely used in cell-free systems to measure the enzymatic activity of purified
PARP enzymes. These assays are fundamental for understanding enzyme kinetics, substrate
specificity, and for screening potential inhibitors.

Key Uses:
» Determining kinetic parameters (Km, kcat) of PARP enzymes.[7]
e Screening and determining the IC50 values of PARP inhibitors.

o Assessing the activity of different PARP family members.[8]

Experimental Workflow: In Vitro PARP Activity Assay

The general principle involves incubating a PARP enzyme with damaged DNA (activator),
Biotin-NAD+ (substrate), and acceptor proteins (like histones) immobilized on a microplate.
The incorporated biotin is then detected colorimetrically, fluorometrically, or chemiluminescently
using a streptavidin-conjugate.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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